Cas no 2229628-92-4 (methyl 2-(4-ethynylphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(4-ethynylphenyl)-2-hydroxyacetate
• CAS No: 2229628-92-4
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 5815176
• PubChem ID: 165713278
• Update Time: 2025-06-25

methyl 2-(4-ethynylphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-ethynylphenyl)-2-hydroxyacetate
• EN300-1763007
• 2229628-92-4

• Inchi： 1S/C11H10O3/c1-3-8-4-6-9(7-5-8)10(12)11(13)14-2/h1,4-7,10,12H,2H3
• InChI Key： DSJKZEOXGHOJEC-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-(4-ethynylphenyl)-2-hydroxyacetate

Introduction to Methyl 2-(4-ethynylphenyl)-2-hydroxyacetate (CAS No. 2229628-92-4)

Methyl 2-(4-ethynylphenyl)-2-hydroxyacetate, with the chemical identifier CAS No. 2229628-92-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents and advanced materials. The presence of both an ethynylphenyl moiety and a hydroxyacetic acid ester group makes it a versatile building block for various synthetic transformations.

The Methyl 2-(4-ethynylphenyl)-2-hydroxyacetate molecule exhibits a distinct chemical profile that positions it as a valuable intermediate in organic synthesis. The ethynyl group, attached to a phenyl ring, introduces reactivity that is highly conducive to cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the design of biologically active compounds. Additionally, the hydroxyacetic acid ester functionality provides a handle for further derivatization, enabling the synthesis of more elaborate derivatives with tailored properties.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The Methyl 2-(4-ethynylphenyl)-2-hydroxyacetate compound has been explored as a precursor in the synthesis of potential drug candidates. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may serve as a scaffold for designing new pharmacophores. For instance, derivatives of this compound have been investigated for their potential anti-inflammatory and anti-cancer properties.

The synthesis of Methyl 2-(4-ethynylphenyl)-2-hydroxyacetate involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the reaction of 4-bromoacetophenone with sodium acetylide followed by esterification with methanol. This route leverages the nucleophilic character of the acetylide anion to introduce the ethynyl group onto the phenyl ring. Subsequent hydrolysis and esterification steps yield the desired product in good yields, demonstrating the efficiency of this synthetic strategy.

The applications of Methyl 2-(4-ethynylphenyl)-2-hydroxyacetate extend beyond pharmaceuticals into the realm of materials science. Its ability to participate in polymerization reactions makes it a candidate for developing novel functional materials. For example, it has been used in the synthesis of conductive polymers and organic semiconductors, where its aromatic and ethynyl groups contribute to electronic properties essential for these applications.

Recent advancements in computational chemistry have also enhanced our understanding of the reactivity and potential uses of Methyl 2-(4-ethynylphenyl)-2-hydroxyacetate. Molecular modeling studies have predicted its behavior in various reaction conditions, providing insights into optimal synthetic pathways and potential side products. These computational tools are invaluable for predicting the outcomes of complex synthetic sequences before experimental trials are conducted.

The compound's role in drug discovery is further underscored by its incorporation into libraries of diverse chemical entities. High-throughput screening (HTS) campaigns have utilized derivatives of this compound to identify lead compounds with therapeutic potential. Such libraries are essential for drug discovery pipelines, allowing researchers to rapidly assess large numbers of molecules for biological activity.

In conclusion, Methyl 2-(4-ethynylphenyl)-2-hydroxyacetate (CAS No. 2229628-92-4) represents a significant compound in modern chemical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. The ongoing exploration of its synthetic possibilities and potential applications highlights its importance in both academic and industrial settings.